Cas no 6791-71-5 (Sulphathiazole sodium pentahydrate)

• Product Name: Sulphathiazole sodium pentahydrate
• CAS No: 6791-71-5
• MF: C₉H₁₈N₃NaO₇S₂
• MW: 367.374890804291
• CID: 967766
• Update Time: 2023-08-02

Sulphathiazole sodium pentahydrate Chemical and Physical Properties

Names and Identifiers

• sodium sulfathiazole
• Sulphathiazole sodium pentahydrate
• ST7PF0D71H
• Sulfathiazole sodium pentahydrate
• Sodium sulfathiazole pentahydrate
• Sulphathiazole sodium pentahydrate [WHO-DD]
• Sulfathiazole sodium 5h2o
• C9H8N3NaO2S2.5H2O
• Sulfanilamide, N1-2-thiazolyl-, monosodium salt, pentahydrate
• 8167AF
• Benzenesulfonamide, 4-amino-N-2-thiazolyl-, sodium salt, hydrate (1:1:5)
• Benzenesulfonamide, 4-amino-N-2-thiazolyl-, monosodium salt, pentahydrate
• Q27289386

• Inchi： 1S/C9H8N3O2S2.Na.5H2O/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9;;;;;;/h1-6H,10H2;;5*1H2/q-1;+1;;;;;
• InChI Key： NKCXOSYACXARER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)([N-]C1=NC=CS1)(=O)=O.[Na+].O.O.O.O.O

Computed Properties

• Exact Mass: 367.048
• Monoisotopic Mass: 367.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116